Cas no 26030-46-6 (6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane)

6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane structure
26030-46-6 structure
Product Name:6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane
CAS No:26030-46-6
MF:C9H3F4NO3
MW:249.118636369705
CID:914193
PubChem ID:2775207
Update Time:2025-04-19

6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane Chemical and Physical Properties

Names and Identifiers

    • 6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane
    • 2,2,4,4-Tetrafluor-6-isocyanato-1,3-benzochinon
    • 2,2,4,4-tetrafluoro-6-isocyanato-1,3-benzodioxene
    • 6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxene
    • 6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxine
    • 6-Isocyanato-2,2,4,4-tetrefluoro-1,3-benzodioxene
    • SCHEMBL2643889
    • 2,2,4,4-tetrafluoro-6-isocyanato-4H-benzo[d][1,3]dioxine
    • AKOS025310323
    • DB-046820
    • NS00018881
    • 4H-1,3-Benzodioxin, 2,2,4,4-tetrafluoro-6-isocyanato-
    • 26030-46-6
    • 2,2,4,4-tetrafluoro-6-isocyanato-4H-1,3-benzodioxin
    • A818146
    • 2,2,4,4-tetrafluoro-6-isocyanato-1,3-benzodioxine
    • 2,2,4,4-Tetrafluoro-6-Isocyanato-1,3-benzodioxane
    • DTXSID10880239
    • Inchi： 1S/C9H3F4NO3/c10-8(11)6-3-5(14-4-15)1-2-7(6)16-9(12,13)17-8/h1-3H
    • InChI Key： MWFKCAONPRJVKK-UHFFFAOYSA-N
    • SMILES： FC1(C2C=C(C=CC=2OC(O1)(F)F)N=C=O)F

Computed Properties

  • Exact Mass: 249.00500
  • Monoisotopic Mass: 249.00490561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 44
  • PSA: 47.89000
  • LogP: 2.66250
  • Solubility: Not determined

6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane Security Information

  • Hazard Statement： Toxic
  • Hazardous Material transportation number：UN 2206
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S22-S26-S36/37/39-S45
  • Hazardous Material Identification： T
  • Risk Phrases：R20/22; R36/37/38; R42
  • Safety Term：S22;S26;S36/37/39;S45

6-isocyanato-2,2,4,4-tetrafluoro-1,3-benzodioxane Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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